Cas no 68867-21-0 (4-Amino-3-thiocyanatobenzonitrile)

4-Amino-3-thiocyanatobenzonitrile structure
68867-21-0 structure
Product Name:4-Amino-3-thiocyanatobenzonitrile
CAS No:68867-21-0
MF:C8H5N3S
MW:175.210399389267
CID:836054
PubChem ID:73012698
Update Time:2025-04-19

4-Amino-3-thiocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-thiocyanatobenzonitrile
    • 2-Amino-5-cyanophenyl thiocyanate
    • Thiocyanic acid, 2-amino-5-cyanophenyl ester
    • 4-cyano-2-thiocyanatoaniline
    • 68867-21-0
    • SCHEMBL2318636
    • MDL: MFCD20694257
    • Inchi: 1S/C8H5N3S/c9-4-6-1-2-7(11)8(3-6)12-5-10/h1-3H,11H2
    • InChI Key: VACLLCFHXXWYQQ-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=C(C#N)C=CC=1N

Computed Properties

  • Exact Mass: 175.02041835g/mol
  • Monoisotopic Mass: 175.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 98.9Ų
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